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Compound of Interest

Compound Name: Tetramethrin-d6

Cat. No.: B15581273 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the chemical and biological

properties of Tetramethrin. It is important to note that publicly available data specifically for

Tetramethrin-d6 is limited. Therefore, much of the information presented herein is based on

the well-documented properties of its non-deuterated analogue, Tetramethrin. Researchers

should consult certificates of analysis and conduct their own characterization for specific lots of

Tetramethrin-d6.

Introduction
Tetramethrin is a synthetic pyrethroid insecticide known for its rapid knockdown effect on a

broad spectrum of insect pests.[1][2] It functions as a potent neurotoxin in insects by targeting

voltage-gated sodium channels.[1] The deuterated form, Tetramethrin-d6, serves as an

internal standard for quantitative analysis of Tetramethrin in various matrices, including

environmental and biological samples, by techniques such as gas chromatography-mass

spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS). The inclusion

of a stable isotope-labeled standard is crucial for correcting for matrix effects and variations in

sample preparation and instrument response, thereby ensuring accurate quantification.

Chemical and Physical Properties
The chemical and physical properties of Tetramethrin are well-characterized. While specific

data for Tetramethrin-d6 is not widely available in the public domain, the following table
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summarizes the known properties of unlabeled Tetramethrin. The molecular weight of

Tetramethrin-d6 would be expected to be approximately 337.45 g/mol , assuming the six

deuterium atoms replace six protium atoms.

Property Value (for Tetramethrin) Reference

Molecular Formula C₁₉H₂₅NO₄ [3]

Molecular Weight 331.41 g/mol [4]

CAS Number 7696-12-0 [3]

Appearance

White crystalline solid or

colorless crystals with a slight

odor. Can also be a yellow to

brown viscous liquid.

[5][6][7]

Melting Point 65–80 °C [5]

Boiling Point 180-190 °C at 0.1 mmHg [6]

Solubility

Insoluble in water. Soluble in

organic solvents such as

methane, hexane, acetone,

ethanol, and xylene.

[5][7]

logP (Octanol-Water Partition

Coefficient)
4.73 [5]

Vapor Pressure 10 Pa [5]

Density 1.108 g/cm³ [5]

Refractive Index 1.5175 [5]

Synthesis and Manufacturing
The synthesis of Tetramethrin involves the esterification of chrysanthemic acid with N-

(hydroxymethyl)-3,4,5,6-tetrahydrophthalimide.[7] Commercial Tetramethrin is a mixture of

stereoisomers.[5] The synthesis of Tetramethrin-d6 would require the use of a deuterated

precursor, likely deuterated chrysanthemic acid or a deuterated alcohol moiety, during the
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synthesis process. The precise labeling pattern of the six deuterium atoms would be

determined by the synthetic route employed.

Mechanism of Action
Tetramethrin, like other pyrethroid insecticides, exerts its toxic effect by modulating the function

of voltage-gated sodium channels in the nervous systems of insects.[1] It binds to the sodium

channels, prolonging their open state and leading to a persistent influx of sodium ions. This

disrupts the normal transmission of nerve impulses, causing hyperexcitation, paralysis, and

ultimately, the death of the insect.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

http://www.skybluechem.com/product/d-tetramethrin.html
http://www.skybluechem.com/product/d-tetramethrin.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tetramethrin

Voltage-Gated
Sodium Channel

Binds to

Insect Neuron

Prolonged Channel
Opening

Increased Na+
Influx Hyperexcitation Paralysis Insect Death

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Collection
(e.g., Water, Soil, Biological Fluid)

Spiking with
Tetramethrin-d6

(Internal Standard)

Extraction
(e.g., LLE, SPE)

Sample Cleanup
(e.g., SPE, Filtration)

Concentration &
Solvent Exchange

Instrumental Analysis
(GC-MS or LC-MS/MS)

Data Processing &
Quantification

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15581273?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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